Bac8c

• Molecular Formula: C57H90N20O8
• Molecular Weight: 1183.5 g/mol
• InChI: InChI=1S/C57H90N20O8/c1-7-31(5)45(76-48(79)37(58)18-13-23-66-55(60)61)53(84)74-43(27-34-29-70-39-20-12-10-17-36(34)39)51(82)75-44(30(3)4)52(83)77-46(32(6)8-2)54(85)73-42(26-33-28-69-38-19-11-9-16-35(33)38)50(81)72-41(22-15-25-68-57(64)65)49(80)71-40(47(59)78)21-14-24-67-56(62)63/h9-12,16-17,19-20,28-32,37,40-46,69-70H,7-8,13-15,18,21-27,58H2,1-6H3,(H2,59,78)(H,71,80)(H,72,81)(H,73,85)(H,74,84)(H,75,82)(H,76,79)(H,77,83)(H4,60,61,66)(H4,62,63,67)(H4,64,65,68)/t31-,32-,37-,40-,41-,42-,43-,44-,45-,46-/m0/s1
• InChIKey: IUEVZJCMTWGIFX-RJUMTXLTSA-N

Bac8c Compound Class and Baseline

Bac8c (RIWVIWRR-NH₂, CAS 1391837-43-6) is an 8-amino-acid synthetic antimicrobial peptide derived from Bac2A, which is itself a C3A/C11A variant of the naturally occurring bovine bactenecin (bovine dodecapeptide) [1]. It is a linear, cationic, and amphipathic peptide with a molecular weight of 1183.45 Da . Bac8c was engineered through complete substitution analysis to achieve broad-spectrum antibacterial activity against both Gram-negative and Gram-positive bacteria, as well as antifungal activity against pathogenic yeasts [1][2].

Antimicrobial Screening Broad-spectrum Gram-positive and Gram-negative target engagement

Mechanism Probe Membrane permeabilization and pore-formation research tool

SAR Reference Unmodified parent peptide for peptide engineering baseline

• [1] Spindler EC, Boyle-Vavra S, et al. Deciphering the Mode of Action of the Synthetic Antimicrobial Peptide Bac8c. Antimicrobial Agents and Chemotherapy. 2011;55(4):1706-1716. View Source
• [2] Lee W, Lee DG. Fungicidal mechanisms of the antimicrobial peptide Bac8c. Biochimica et Biophysica Acta (BBA) - Biomembranes. 2015;1848(2):673-679. View Source

Bac8c Substitution Limitations

Procuring Bac8c under a generic "antimicrobial peptide" specification risks introducing significant experimental variability due to compound-specific differences in antimicrobial spectrum, potency, stability, and cytotoxicity. Even closely related analogs, such as the parent peptide Bac2a or the natural bovine bactenecin (cyclic and linear forms), exhibit substantially different antimicrobial activity profiles [1]. Bac8c demonstrates quantifiably greater antimicrobial activity (2-fold lower MIC range) and superior stability against salts and enzymatic degradation compared to Bac2a [1][2]. Furthermore, Bac8c is the essential baseline scaffold for the development of enhanced variants, including D-Bac8c^2,5Leu, which has demonstrated validated in vivo efficacy in biofilm eradication models, while the unmodified parent Bac8c is optimized for in vitro mechanistic studies [3]. Substitution with an uncharacterized peptide compromises the reproducibility of data tied to this specific sequence-activity relationship.

Antimicrobial Potency Bac2A exhibits a broader MIC range with a higher upper bound; reported strain coverage may differ

Hemolytic Profile Bac2A shows higher hemolytic and cytotoxic activity; selectivity endpoints may not transfer

Environmental Stability Bac2A activity degrades under physiological salts and proteolytic enzymes; salt tolerance profile may not replicate

• [1] Ding Y, Wang W, Fan M, Tong Z, Kuang R, Jiang W, Ni L. Antimicrobial and anti-biofilm effect of Bac8c on major bacteria associated with dental caries and Streptococcus mutans biofilms. Peptides. 2014;52:61-67. View Source
• [2] Liu F, Wang HM, Cao SS, Jiang CG, Hou JC. Characterization of antibacterial activity and mechanisms of two linear derivatives of bactenecin. LWT - Food Science and Technology. 2019;107:89-97. View Source
• [3] Zapotoczna M, Forde E, Hogan S, Humphreys H, O'Gara JP, Fitzgerald-Hughes D, Devocelle M, O'Neill E. Eradication of Staphylococcus aureus Biofilm Infections Using Synthetic Antimicrobial Peptides. The Journal of Infectious Diseases. 2017;215(6):975-983. View Source

Bac8c Comparative Evidence

Antibacterial Potency and Hemolysis vs. Bac2A

In a direct head-to-head study, Bac8c demonstrated a 2-fold lower maximum MIC (16 μM) compared to its 12-residue parent peptide Bac2a (32 μM), indicating superior antimicrobial potency across the tested bacterial panel [1].

Potency & Hemolysis

Head-to-head

MIC 2–16 μM vs Bac2A 2–32 μM; lower hemolysis reported

Supports narrower potency range and selectivity review

Direct comparator study; data to verify against target panel

Evidence Dimension	Minimum Inhibitory Concentration (MIC) range
Target Compound Data	MIC range: 2–16 μM
Comparator Or Baseline	Bac2a: MIC range 2–32 μM
Quantified Difference	2-fold improvement in upper MIC limit (16 μM vs. 32 μM)
Conditions	Standard broth microdilution assay against Gram-negative and Gram-positive bacteria

Why This Matters

This quantitative superiority directly translates to requiring less compound per assay for equivalent coverage, reducing procurement costs and enabling detection of more subtle antimicrobial effects.

• [1] Liu F, Wang HM, Cao SS, Jiang CG, Hou JC. Characterization of antibacterial activity and mechanisms of two linear derivatives of bactenecin. LWT - Food Science and Technology. 2019;107:89-97. View Source

Salt and Enzyme Stability vs. Bac2A

In the same comparative study, Bac8c exhibited lower hemolytic and cytotoxic activities compared to Bac2a, providing a more favorable safety profile for downstream applications requiring reduced host cell toxicity [1].

Salt & Enzyme Stability

Head-to-head

Higher retention of antibacterial activity post-salt/enzyme challenge vs Bac2A

Supports selection for physiological and food-matrix studies

Exact fold-difference not numerically specified in source

Evidence Dimension	Hemolytic and cytotoxic activity
Target Compound Data	Lower hemolytic and cytotoxic activities
Comparator Or Baseline	Bac2a: Higher hemolytic and cytotoxic activities
Quantified Difference	Qualitative superiority (lower toxicity)
Conditions	In vitro hemolysis and cytotoxicity assays

Why This Matters

Lower toxicity reduces confounding variables in cell-based assays and minimizes experimental artifacts when assessing antimicrobial mechanisms in co-culture or tissue models.

• [1] Liu F, Wang HM, Cao SS, Jiang CG, Hou JC. Characterization of antibacterial activity and mechanisms of two linear derivatives of bactenecin. LWT - Food Science and Technology. 2019;107:89-97. View Source

MIC Advantage of LA-Bac8c Against S. aureus and MRSA

Bac8c possessed higher antibacterial activity than Bac2a in the presence of salts and enzymes, conditions that simulate physiological and in vivo environments [1][2].

Derivative MIC Reference

Head-to-head

Bac8c MIC S. aureus 2 μg/mL, MRSA 8 μg/mL; LA-Bac8c 1 and 4 μg/mL

Establishes Bac8c as unmodified comparator for derivative evaluation

Parent peptide required for baseline activity in SAR programs

Evidence Dimension	Antibacterial activity retention under stress
Target Compound Data	Higher activity retention
Comparator Or Baseline	Bac2a: Lower activity retention
Quantified Difference	Qualitative superiority
Conditions	Assays conducted in presence of salts and enzymes

Why This Matters

Enhanced stability in salt- and enzyme-rich environments makes Bac8c a more reliable candidate for ex vivo and in vivo experimental models, reducing the risk of peptide inactivation during extended incubations.

• [1] Liu F, Wang HM, Cao SS, Jiang CG, Hou JC. Characterization of antibacterial activity and mechanisms of two linear derivatives of bactenecin. LWT - Food Science and Technology. 2019;107:89-97. View Source
• [2] Cao SS, Li YY, Jiang CG, et al. Antibacterial Activity and Stability of the Linear Derivative Bac8c from Bactenecin. Journal of Chinese Institute of Food Science and Technology. 2018;(10):95-101. View Source

Potency Benchmarking Against Clinical-Stage AMPs for MRSA

Bac8c displayed the highest activity against dental caries-associated bacteria (including Streptococcus mutans and Lactobacillus fermenti), whereas both cyclic and linear bactenecin exhibited only weak antimicrobial activity [1].

Anti-MRSA Benchmark

Cross-study

Bac8c MIC 2 μg/mL; pexiganan 16–64, omiganan 16, iseganan 4 μg/mL

Supports use as potency benchmark for antimicrobial screening research

Assay conditions may vary between independent reports

Evidence Dimension	Antimicrobial activity against oral pathogens
Target Compound Data	Highest activity (strong inhibition)
Comparator Or Baseline	Cyclic bactenecin: weak activity; Linear bactenecin: weak activity
Quantified Difference	Qualitative superiority (strong vs. weak)
Conditions	In vitro antimicrobial susceptibility testing against dental caries-associated bacteria

Why This Matters

This evidence positions Bac8c as the preferred compound for dental and oral microbiology research, where activity against biofilm-forming S. mutans is critical and where parent peptides are demonstrably ineffective.

• [1] Ding Y, Wang W, Fan M, Tong Z, Kuang R, Jiang W, Ni L. Antimicrobial and anti-biofilm effect of Bac8c on major bacteria associated with dental caries and Streptococcus mutans biofilms. Peptides. 2014;52:61-67. View Source

Antifungal Pore Formation and Membrane Disruption

In a BioFlux system that generates S. mutans biofilms under controlled flow to closely mimic natural biofilm formation, Bac8c treatment resulted in a remarkable reduction of cell viability within the biofilm [1]. This was further validated by real-time PCR showing significant suppression of genes involved in S. mutans biofilm formation [1].

Pore Radius

Method context

Estimated 2.3–3.3 nm from calcein/FITC-dextran leakage assays

Supports membrane permeabilization study fit

Quantified pore dimensions rare among AMPs

Evidence Dimension	Biofilm cell viability reduction and gene suppression
Target Compound Data	Remarkable reduction in biofilm cell viability; significant suppression of biofilm-formation genes
Comparator Or Baseline	Untreated control biofilm (baseline viability and gene expression)
Quantified Difference	Qualitative (described as 'remarkable' and 'significant')
Conditions	BioFlux system under controlled flow (mimicking natural biofilm formation); real-time PCR for gene expression

Why This Matters

This demonstrates Bac8c's validated efficacy against biofilm-embedded cells under flow conditions that more accurately represent in vivo or industrial biofilm scenarios, supporting its use in advanced biofilm eradication studies.

• [1] Ding Y, Wang W, Fan M, Tong Z, Kuang R, Jiang W, Ni L. Antimicrobial and anti-biofilm effect of Bac8c on major bacteria associated with dental caries and Streptococcus mutans biofilms. Peptides. 2014;52:61-67. View Source

Therapeutic Index and Hemolytic Selectivity

In a comparative evaluation of seven synthetic AMPs (including Bac8c, HB43, P18, Omiganan, WMR, Ranalexin, and Polyphemusin), the D-Bac8c2,5Leu variant emerged as the most effective AMP during in vitro studies and was highly effective in eradicating S. aureus biofilm infection when used as a catheter lock solution in a rat central venous catheter infection model [1].

Selectivity Index

Data to verify

Hemolysis 10.39% at 64 μmol/L; TI 2.58

Supports selectivity endpoint review

Short-exposure cytotoxicity not detected at ≤128 μg/mL

Evidence Dimension	In vitro and in vivo anti-biofilm efficacy
Target Compound Data	Most effective AMP in vitro; highly effective in vivo
Comparator Or Baseline	HB43, P18, Omiganan, WMR, Ranalexin, Polyphemusin (all less effective)
Quantified Difference	Qualitative superiority (ranked #1 among seven AMPs)
Conditions	In vitro early and mature MRSA/MSSA biofilms; in vivo rat central venous catheter infection model

Why This Matters

This evidence validates Bac8c as the essential scaffold for generating clinically translatable D-amino acid variants with superior in vivo efficacy, making the parent Bac8c peptide the necessary starting material for developing next-generation anti-biofilm therapeutics.

• [1] Zapotoczna M, Forde E, Hogan S, Humphreys H, O'Gara JP, Fitzgerald-Hughes D, Devocelle M, O'Neill E. Eradication of Staphylococcus aureus Biofilm Infections Using Synthetic Antimicrobial Peptides. The Journal of Infectious Diseases. 2017;215(6):975-983. View Source

Bac8c Application Scenarios

MRSA and Multidrug-Resistant Pathogen Research

Bac8c is the validated comparator for SAR studies due to its well-characterized 2-fold MIC advantage over the parent Bac2a peptide [4]. Researchers investigating peptide engineering strategies or benchmarking novel synthetic AMPs should procure Bac8c as the reference standard, as its superior potency (MIC range 2–16 μM) and lower cytotoxicity profile provide a high-performance baseline against which new derivatives can be quantitatively assessed [4].

Reference Standard for Peptide Engineering and SAR

For studies focused on oral microbiology and dental caries prevention, Bac8c is the only bactenecin derivative with demonstrated strong activity against S. mutans and L. fermenti, while cyclic and linear bactenecin exhibit only weak activity [4]. Procurement of Bac8c is essential for experiments involving BioFlux flow systems, as it is validated to remarkably reduce biofilm cell viability under conditions that mimic natural oral plaque formation [4].

Salt and Enzyme Tolerance Stability Studies

Bac8c serves as the critical parent scaffold for generating D-amino acid-substituted variants such as D-Bac8c^2,5Leu, which has been proven superior to six other synthetic AMPs in eradicating S. aureus biofilms in a rat central venous catheter infection model [4]. Researchers developing catheter lock solutions or implant coatings for biofilm-associated infections should procure Bac8c as the starting peptide for further derivatization, given the validated translational pathway from this specific sequence [4].

Membrane Permeabilization and Pore-Forming Peptide Benchmarking

Bac8c has a well-elucidated two-stage mechanism of action that involves concentration-dependent effects: at sublethal concentrations (3 μg/mL), it induces transient membrane destabilization and metabolic imbalances linked to respiratory inhibition; at bactericidal concentrations (6 μg/mL), it causes substantial membrane depolarization within 5 minutes and disrupts electron transport leading to cell death [4]. Procurement of Bac8c is ideal for studies requiring a mechanistically characterized AMP with defined concentration thresholds for bacteriostatic versus bactericidal outcomes, enabling precise experimental control over cellular responses [4].

Application

Selection Property

Validation Focus

MRSA and MDR pathogen screening

Membrane-targeted mechanism

Comparator potency benchmarking and cross-resistance evaluation

Structure-activity relationship studies

Unmodified parent peptide

Baseline MIC/MBC for derivative comparison

Physiologically relevant stability assays

Salt and protease tolerance

Activity retention under ionic/enzymatic challenge vs. Bac2A

Pore-forming peptide research

Empirically quantified pore-formation parameters

Membrane disruption and peptide-lipid interaction studies

• [1] Liu F, Wang HM, Cao SS, Jiang CG, Hou JC. Characterization of antibacterial activity and mechanisms of two linear derivatives of bactenecin. LWT - Food Science and Technology. 2019;107:89-97. View Source
• [2] Ding Y, Wang W, Fan M, Tong Z, Kuang R, Jiang W, Ni L. Antimicrobial and anti-biofilm effect of Bac8c on major bacteria associated with dental caries and Streptococcus mutans biofilms. Peptides. 2014;52:61-67. View Source
• [3] Zapotoczna M, Forde E, Hogan S, Humphreys H, O'Gara JP, Fitzgerald-Hughes D, Devocelle M, O'Neill E. Eradication of Staphylococcus aureus Biofilm Infections Using Synthetic Antimicrobial Peptides. The Journal of Infectious Diseases. 2017;215(6):975-983. View Source
• [4] Spindler EC, Boyle-Vavra S, et al. Deciphering the Mode of Action of the Synthetic Antimicrobial Peptide Bac8c. Antimicrobial Agents and Chemotherapy. 2011;55(4):1706-1716. View Source